Cas no 128397-43-3 (Euojaponine F)

Euojaponine F structure

Product Name:Euojaponine F

CAS No:128397-43-3

Molecular Formula:C₄₃H₄₉NO₁₈

Molecular Weight:867.84506

CID:1222714

PubChem ID:182900

Euojaponine F Properties

Names and Identifiers

- 19,22,23,25-tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0~1,21~.0~3,24~.0~7,12~]hexacosa-7,9,11-trien-20-yl benzoate (non-preferred name)
- 19,22,23,25-tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0~1,21~.0~3,24~.0~7,12~]hexacosa-7,9,11-trien-20-yl benzoate (non-p
- NSC638944
- 19,22,23,25-Tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0~1,21~.0~3,24~.0~7,12~]hexacosa-7,9,11-trien-20-yl benzoate
- 128397-43-3
- Evonimine, 8-(acetyloxy)-O1-benzoyl-O1-deacetyl-8-deoxo-, (8alpha)-
- Euojaponine F
- [19,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-20-yl] benzoate
- (19,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo(16.7.1.01,21.03,24.07,12)hexacosa-7(12),8,10-trien-20-yl) benzoate
- +Expand
- InChIKey： WQXGLECMNMWOGT-UHFFFAOYSA-N
- Inchi： InChI=1S/C43H49NO18/c1-21-16-17-29-28(15-12-18-44-29)39(52)55-19-40(7)30-31(56-23(3)46)35(59-26(6)49)42(20-54-22(2)45)36(61-38(51)27-13-10-9-11-14-27)32(57-24(4)47)34(60-37(21)50)41(8,53)43(42,62-40)33(30)58-25(5)48/h9-15,18,21,30-36,53H,16-17,19-20H2,1-8H3
- SMILES： CC1CCC2=C(C=CC=N2)C(=O)OCC3(C4C(C(C5(C(C(C(C(C5(C4OC(=O)C)O3)(C)O)OC1=O)OC(=O)C)OC(=O)C6=CC=CC=C6)COC(=O)C)OC(=O)C)OC(=O)C)C

Computed Properties

Exact Mass: 867.29497
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 19
Rotatable Bond Count: 14
Monoisotopic Mass: 867.29496371g/mol
Heavy Atom Count: 62
Complexity: 1800
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 12
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 253Å²

Experimental Properties

PSA: 252.75

Euojaponine F Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:128397-43-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Euojaponine F Related Literature

1. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
2. Three dimensional quantitative characterization of magnetite nanoparticles embedded in mesoporous silicon: local curvature, demagnetizing factors and magnetic Monte Carlo simulations†

Georgios Margaris,Kalliopi Trohidou,Petra Granitzer,Klemens Rumpf Nanoscale, 2013,5, 11944-11953
3. Controlled doping of semiconducting titania nanosheets for tailored spinelectronic materials†

Satoshi Yoguchi,Masayuki Itose,Bao-Wen Li,Katsutoshi Fukuda,Yoshinori Kotani,Kanta Ono,Shigenori Ueda Nanoscale, 2014,6, 14227-14236
4. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†

M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663
5. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

Discuss. Faraday Soc., 1958,25, 150-157
6. Scaling and systems biology for integrating multiple organs-on-a-chip†

Lab Chip, 2013,13, 3496-3511
7. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126
8. Engineering plasmonic semiconductors for enhanced photocatalysis

Juan Li,Baojun Li J. Mater. Chem. A, 2021,9, 18818-18835
9. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
10. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720

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